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Compound of Interest

Compound Name: Bromine pentafluoride

CAS No.: 7789-30-2

Cat. No.: B1222226

Get Quote

This technical support center provides guidance on materials incompatible with Bromine
Pentafluoride (BrF₅) to ensure the safety of researchers, scientists, and drug development

professionals. Please consult this information before planning or conducting any experiment

involving this highly reactive compound.

Frequently Asked Questions (FAQs)
Q1: What is the primary hazard of Bromine Pentafluoride in terms of material compatibility?

A1: Bromine Pentafluoride is a powerful oxidizing and fluorinating agent.[1] Its primary hazard

stems from its violent or explosive reactions with a wide range of materials, including water,

organic compounds, metals, and certain plastics and elastomers.[1][2][3] These reactions can

lead to fires, explosions, and the release of toxic and corrosive fumes, such as hydrogen

fluoride (HF) and hydrogen bromide (HBr).[4][5]

Q2: Can I use aqueous solutions or have water present when working with Bromine
Pentafluoride?
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A2: No. Bromine Pentafluoride reacts explosively with water.[1][2] This reaction is violent and

produces hydrofluoric acid and bromic acid.[1] It is critical to maintain a dry, inert atmosphere

and to avoid any contact with water, steam, or moist air.[5][6]

Q3: Which general classes of organic compounds should be avoided?

A3: Avoid all organic materials unless they have been specifically tested and proven to be

compatible. BrF₅ reacts violently with most organic compounds, often leading to fire or

explosion.[7] This includes common laboratory solvents (e.g., alcohols, ethers, ketones,

hydrocarbons), greases, oils, waxes, paper, and cork.[2][3]

Q4: Are metals safe to use with Bromine Pentafluoride?

A4: Extreme caution is necessary. While some metals are used for storage containers, many,

especially in powdered form, react vigorously with BrF₅.[3] It can convert most metals to their

highest fluorides, even at room temperature.[1] See the compatibility table below for more

details on specific metals.

Q5: What are suitable materials for constructing an apparatus for a reaction with Bromine
Pentafluoride?

A5: Certain types of stainless steel and specialized glass may be resistant to corrosion from

BrF₅. However, even materials like glass can be attacked.[5] It is imperative to consult

specialized literature and material compatibility charts and to conduct thorough risk

assessments before selecting materials for your experimental setup.
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Issue Possible Cause Recommended Action

Sudden temperature increase

or pressure spike in the

reaction vessel.

Reaction with an incompatible

material.

Immediately cease addition of

reactants, cool the vessel if

safe to do so, and be prepared

for an emergency shutdown.

Evacuate the area if the

reaction appears to be

uncontrollable.

Discoloration (e.g., yellow to

red) of the Bromine

Pentafluoride.

Contamination with impurities

or reaction with the container

material.

Do not use the discolored

BrF₅. Safely quench and

dispose of the material

according to your institution's

hazardous waste protocols.

Visible fumes or "smoke" when

handling Bromine

Pentafluoride.

Reaction with moisture in the

air.

Ensure you are working in a

dry, inert atmosphere (e.g., a

glovebox with a dry nitrogen or

argon atmosphere). The fumes

are highly corrosive and toxic.

[2]

Corrosion or etching of

equipment.

The material is not resistant to

BrF₅.

Immediately and safely

discontinue the experiment.

Re-evaluate the material

selection for all components of

your apparatus.

Incompatible Materials Data
The following table summarizes materials known to be incompatible with Bromine
Pentafluoride. This list is not exhaustive.
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Material Category Specific Examples Nature of Hazard

Aqueous Solutions Water, Steam, Moist Air

Violent, explosive reaction;

produces toxic and corrosive

fumes (HF, HBr).[1][2][5]

Organic Compounds

Acetic acid, Alcohols,

Benzene, Methane, Greases,

Oils, Waxes, Paper, Cork

Fire and/or explosion.[2][3]

Metals (especially powdered)
Aluminum, Bismuth, Cobalt,

Iron, Arsenic, Nickel
Violent reaction.[2]

Acids Nitric acid, Sulfuric acid Violent reaction.[2]

Bases Alkali metals Violent reaction.[4]

Halogens and Halogenated

Compounds

Chlorine, Iodine, Halogenated

hydrocarbons
Violent reaction.[2][4]

Non-Metals

Boron powder, Selenium,

Tellurium, Red phosphorus,

Sulfur, Charcoal

Violent reaction.[2]

Oxides
Metal oxides (e.g., Magnesium

oxide, Chromium trioxide)
Violent reaction.[2][4]

Salts
Ammonium chloride,

Potassium iodide
Violent reaction.[2]

Elastomers/Plastics
Natural Rubber, Butyl, EPDM,

Neoprene, Polyurethane

Unsatisfactory - severe effect.

[8]

Absorbents
Sawdust or other combustible

absorbents

Do NOT use; risk of

fire/explosion.[6][7] Use

vermiculite, dry sand, or earth.

[6][7]

Experimental Protocols
Protocol for Material Compatibility Risk Assessment
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Given the extreme reactivity of Bromine Pentafluoride, conducting direct experiments to test

for incompatibility is hazardous and should only be performed by experts with specialized

equipment. Instead, a thorough risk assessment protocol for material selection is mandatory

before any experiment.

Objective: To systematically evaluate and select materials for an experimental apparatus that

will safely contain Bromine Pentafluoride and its reaction products.

Materials:

Material Safety Data Sheets (MSDS/SDS) for Bromine Pentafluoride and all other

reagents.

Chemical compatibility charts and databases.[8][9][10][11][12]

Peer-reviewed scientific literature detailing similar experimental setups.

Methodology:

Identify all materials of construction: List every component of the proposed experimental

apparatus that will come into direct or indirect contact with BrF₅. This includes the reaction

vessel, tubing, valves, seals, stir bars, and any monitoring equipment.

Consult primary safety information: For each material identified, consult the MSDS for BrF₅

and other relevant chemicals to check for known incompatibilities.

Review chemical compatibility databases: Cross-reference each material with reputable

chemical compatibility charts. Note the compatibility rating (e.g., Recommended, Good, Fair,

Unsatisfactory) and any specific conditions (e.g., temperature, concentration).

Search scientific literature: Look for published studies that have used BrF₅ in similar

conditions. Note the materials of construction used in their apparatus.

Evaluate reaction conditions: Consider the temperature, pressure, and duration of the

experiment. Material compatibility can change significantly under different conditions.
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Assess potential reaction byproducts: Identify any potential byproducts of your intended

reaction. Verify that the chosen materials are also compatible with these byproducts.

Document findings and make a selection: Based on the gathered information, select the

most appropriate materials. If any ambiguity exists, err on the side of caution and choose a

more inert material or redesign the experiment.

Peer review and approval: Have the material selection and overall experimental design

reviewed and approved by a qualified safety officer or a senior researcher experienced with

hazardous materials.

Diagrams
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Bromine Pentafluoride Material Selection Workflow

Start: Propose Experiment
with BrF₅

1. Identify all materials
in apparatus

2. Consult SDS for BrF₅
and other reagents

3. Review chemical
compatibility databases

4. Search scientific literature
for similar setups

Is the material listed
as incompatible?

Reject Material
Select Alternative

Yes

5. Evaluate reaction conditions
(T, P, duration)

No

6. Assess compatibility with
potential byproducts

Is material safe under all
conditions and with byproducts?

No

Select Material

Yes

7. Document and submit for
peer/safety review

Approved?

Proceed with Experiment

Yes

Revise Plan

No

Click to download full resolution via product page
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Caption: A workflow for selecting compatible materials for experiments involving Bromine
Pentafluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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